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Abstract

Ammonium hexachlororuthenate(lV), with the chemical formula (NH4)2[RuCle], is an
inorganic compound of significant interest in catalysis, materials science, and as a precursor for
the synthesis of other ruthenium complexes. This technical guide provides a comprehensive
overview of its chemical formula, structure, and key physicochemical properties. Detailed
experimental protocols for its synthesis and characterization by X-ray diffraction are also
presented to facilitate its application in research and development.

Chemical Formula and Nomenclature

Ammonium hexachlororuthenate(lV) is an inorganic salt composed of two ammonium
cations (NHa*) and one hexachlororuthenate(lV) anion ([RuCls]?7).[1] Its systematic IUPAC
name is diammonium hexachlorido-ruthenate(2-).

Table 1: Chemical Identifiers
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Identifier Value
Chemical Formula (NHa4)2[RuCls]
CAS Number 18746-63-9
Molecular Weight 349.86 g/mol [1]

Diammonium hexachlororuthenate(1V),
Synonyms ]
Ammonium chlororuthenate[1][2]

Molecular and Crystal Structure

The structural integrity of ammonium hexachlororuthenate(lV) is defined by the ionic
interaction between the ammonium cations and the hexachlororuthenate(IV) anion.

Coordination Geometry of the [RuCle]*~ Anion

The central ruthenium atom is in the +4 oxidation state and is coordinated to six chloride
ligands, forming an octahedral geometry. This arrangement is a consequence of the d* electron
configuration of the Ru(lV) ion. The CI-Ru-Cl bond angles are approximately 90° and 180°.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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